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Compound of Interest

Compound Name: Cyclobutyl methyl ketone

Cat. No.: B1346604 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

cyclobutyl methyl ketone (CAS No: 3019-25-8), specifically its boiling point and density.[1][2]

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis, offering precise data and standardized experimental

protocols.

Core Physical Properties
Cyclobutyl methyl ketone, also known as acetylcyclobutane, is an alicyclic ketone with the

molecular formula C₆H₁₀O.[2][3] It presents as a liquid at room temperature and possesses a

characteristic peppermint-like odor.[4]

Quantitative Data Summary
The physical properties of cyclobutyl methyl ketone have been determined through various

experimental measurements. The following table summarizes the key quantitative data for easy

reference and comparison.
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Physical Property Value Conditions

Boiling Point 137-139 °C at 754 mmHg[3]

138 °C Not specified[4]

134-135 °C Not specified[5]

Density 0.902 g/mL at 25 °C[3][4]

0.9 g/mL Not specified[5]

Refractive Index n20/D 1.432 at 20 °C[3]

Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the boiling point and density of liquid compounds such as cyclobutyl methyl ketone.

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For accurate determination, particularly with small sample

volumes, the Thiele tube method is highly effective.[6]

Protocol: Thiele Tube Method

Objective: To determine the boiling point of a liquid sample using micro-scale techniques.[6][7]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Heating source (Bunsen burner or oil bath)
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Sample of cyclobutyl methyl ketone

Procedure:

A small amount (approximately 0.5 mL) of cyclobutyl methyl ketone is placed into the small

test tube.[6]

A capillary tube, sealed at one end, is placed into the test tube with the open end submerged

in the liquid.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.[6]

The thermometer and tube assembly are inserted into a Thiele tube containing heat-transfer

oil (e.g., mineral oil), ensuring the sample is below the oil level.

The side arm of the Thiele tube is gently heated, allowing for even heat distribution via

convection.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates the temperature is just above the boiling point.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.[6] This is the point where the vapor pressure of the sample equals the

external pressure.

The atmospheric pressure should be recorded, as boiling points are pressure-dependent.

Density is an intrinsic property of a substance, defined as its mass per unit volume. The

pycnometer method is a precise technique for determining the density of liquids.[8]

Protocol: Pycnometer Method
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Objective: To accurately determine the density of a liquid sample.[8]

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Distilled water (for calibration)

Acetone (for cleaning and drying)

Sample of cyclobutyl methyl ketone

Procedure:

Calibration of Pycnometer Volume:

The pycnometer is thoroughly cleaned, rinsed with distilled water, then acetone, and dried

completely.

The mass of the clean, dry, and empty pycnometer (m_pyc) is accurately measured.

The pycnometer is filled with distilled water of a known temperature and density. The

stopper is inserted, ensuring any excess water exits through the capillary.

The exterior of the pycnometer is carefully dried, and its mass when filled with water

(m_pyc+water) is measured.

The volume of the pycnometer (V_pyc) is calculated using the known density of water

(ρ_water) at that temperature: V_pyc = (m_pyc+water - m_pyc) / ρ_water

Measurement of Sample Density:

The calibrated pycnometer is emptied and dried thoroughly.

It is then filled with cyclobutyl methyl ketone, and the stopper is inserted.
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The mass of the pycnometer filled with the sample (m_pyc+sample) is measured at a

controlled temperature (e.g., 25 °C).

The mass of the sample (m_sample) is calculated: m_sample = m_pyc+sample - m_pyc

The density of the cyclobutyl methyl ketone (ρ_sample) is then calculated: ρ_sample =

m_sample / V_pyc

Logical Workflow Visualization
The following diagram illustrates a standardized workflow for the characterization of the

physical properties of a liquid chemical sample like cyclobutyl methyl ketone.
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Workflow for Physical Property Determination
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Workflow for Physical Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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